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CAS No.: 385810-21-9
Cat. No.: B1278974
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Technical Monograph: 4-Butyl-4'-
hydroxychalcone

Structure, Synthesis, and Dual-Application Profiles in Materials Science & Medicinal Chemistry

Part 1: Executive Summary
4-Butyl-4'-hydroxychalcone (CAS: 385810-21-9) is a specialized

-unsaturated ketone belonging to the chalcone family. Distinguished by a para-substituted butyl
chain on the B-ring and a hydroxyl group on the A-ring (or vice versa depending on
nomenclature conventions), this molecule exhibits a high aspect ratio and significant electronic
anisotropy.

These structural features establish it as a critical calamitic mesogen precursor in the synthesis
of liquid crystals (LCs). Simultaneously, its lipophilic alkyl tail and reactive enone core make it a
valuable scaffold in medicinal chemistry, particularly for designing lipophilic antioxidants and
membrane-permeable Michael acceptors.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1278974#bc-rfq
https://www.benchchem.com/product/b1278974/docs?utm_src=pdf-body#4-butyl-4-hydroxychalcone-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

This guide provides a comprehensive technical analysis of its physicochemical properties,
validated synthesis protocols, and applications in anisotropic materials and drug discovery.

Part 2: Chemical Identity & Physicochemical Profile

The molecule consists of two aromatic rings linked by a three-carbon

-unsaturated carbonyl system. The n-butyl chain provides the necessary flexibility and
lipophilicity for mesophase formation, while the hydroxyl group serves as a reactive handle for
esterification or hydrogen bonding.

Tahle 1 Chemical Spprifir‘atinnq

Property Specification

IUPAC Name ;Iii—f(;::tylphenyl)-1-(4-hydroxyphenyl)prop-

Common Name 4-Butyl-4'-hydroxychalcone

CAS Number 385810-21-9

Molecular Formula

Molecular Weight 280.37 g/mol

Appearance White to light yellow crystalline powder

Melting Point 103.0 - 107.0 °C

Solubility -Soluble in Methanol, Ethanol, DMSO; Insoluble
in Water

LogP (Predicted) ~5.2 (High Lipophilicity)

Reactive Molety -unsaturated ketone (Michael Acceptor)

Part 3: Synthesis & Manufacturing Protocol

The industrial and laboratory-scale synthesis of 4-Butyl-4'-hydroxychalcone relies on the
Claisen-Schmidt Condensation. This reaction is thermodynamically controlled to favor the
stable (E)-isomer.
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Mechanism of Action

The reaction involves an aldol condensation between a substituted acetophenone and a
benzaldehyde derivative, catalyzed by a strong base.

o Enolate Formation: Base deprotonates the

-carbon of the acetophenone.

» Nucleophilic Attack: The enolate attacks the carbonyl carbon of the benzaldehyde.

o Dehydration: Elimination of water yields the conjugated enone system.

Experimental Protocol: Base-Catalyzed Synthesis

Reagents:

o 4'-Hydroxyacetophenone (1.0 eq)

e 4-n-Butylbenzaldehyde (1.0 eq)

e Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (2.0 - 3.0 eq)
o Ethanol or Methanol (Solvent)

Step-by-Step Methodology:

e Preparation: Dissolve 10 mmol of 4'-Hydroxyacetophenone in 20 mL of ethanol in a round-
bottom flask.

e Activation: Add 10 mL of 40% (w/v) aqueous NaOH solution dropwise while stirring. The
solution may darken due to phenoxide formation.

e Addition: Add 10 mmol of 4-n-Butylbenzaldehyde slowly to the reaction mixture.

e Reaction: Stir the mixture at room temperature for 12—24 hours. Monitor via TLC
(Hexane:Ethyl Acetate 3:1).

e Quenching: Pour the reaction mixture into crushed ice containing dilute HCI (to neutralize the
base and reprotonate the phenoxide).
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» Precipitation: The yellow solid product will precipitate immediately upon acidification.

« Purification: Filter the solid, wash with cold water, and recrystallize from hot ethanol to obtain
needle-like crystals.

Part 4: Visualization of Synthesis & Mechanism

The following diagram illustrates the synthesis pathway and the electronic conjugation that
defines the molecule's reactivity.
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Figure 1: Claisen-Schmidt condensation pathway for the synthesis of 4-Butyl-4'-
hydroxychalcone.

Part 5: Applications in Materials Science (Liquid
Crystals)

4-Butyl-4'-hydroxychalcone is primarily classified as a Liquid Crystal (LC) Building Block.[1]

1. Mesogenic Properties

« Structural Anisotropy: The molecule possesses a rigid central core (chalcone linkage) and a
flexible tail (butyl chain). This "rod-like" geometry is essential for forming calamitic
mesophases (nematic or smectic phases).
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» Role as Intermediate: It is rarely used as a standalone LC. Instead, the hydroxyl group is
typically esterified with benzoic acid derivatives to extend the rigid core, thereby increasing
the phase transition temperature and stabilizing the mesophase.

2. Optical Properties

The extended conjugation (

-electron system) allows the molecule to interact with polarized light, making it useful for:

¢ Non-linear Optics (NLO): Chalcone derivatives often exhibit Second Harmonic Generation
(SHG) due to their non-centrosymmetric crystal packing.

¢ Photo-alignment Layers: The enone double bond can undergo [2+2] photocycloaddition
under UV light, allowing for the photo-patterning of LC alignment layers in display
technologies.

Part 6: Biological Potential & Pharmacophore Analysis

While primarily an industrial intermediate, the structure of 4-Butyl-4'-hydroxychalcone aligns
with potent bioactive scaffolds.

1. Lipophilic Antioxidant

The phenolic hydroxyl group (4'-OH) acts as a radical scavenger. The 4-butyl chain significantly
increases lipophilicity (LogP ~5.2), allowing the molecule to penetrate lipid bilayers and protect
cell membranes from lipid peroxidation more effectively than hydrophilic analogues.

2. Michael Acceptor (Covalent Inhibition)
The

-unsaturated ketone is a "soft" electrophile. It can react with cysteine residues on proteins via
Michael addition.

o Target: NF-
B pathway inhibition (Anti-inflammatory).

e Mechanism: Covalent modification of IKK
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or p65 subunits.

4-Butyl-4'-hydroxychalcone Target Protein (e.g., Keapl, IKK)
(Electrophile) (Cysteine Thiol)

Michael Addition/Nucleophilic Attack

Protein-Chalcone Adduct
(Covalent Bond)

athway Modulation

Biological Response
(Anti-inflammatory / Cytoprotective)

Click to download full resolution via product page

Figure 2: Mechanism of biological action via Michael Addition to protein thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3161373.htm?N=Japan
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3161373.htm?N=Japan
https://www.sigmaaldrich.com/TW/zh/search/4'-hydroxychalcone?focus=products&page=1&perpage=30&sort=relevance&term=4%27-Hydroxychalcone&type=product
https://www.tcichemicals.com/IN/en/p/B2741
https://www.tcichemicals.com/IN/en/p/B2741
https://www.orionprodutoscientificos.com.br/4-butyl-4-hydroxychalcone-package-200mg-laibo-chem
https://www.orionprodutoscientificos.com.br/4-butyl-4-hydroxychalcone-package-200mg-laibo-chem
https://www.benchchem.com/product/b1278974/docs#4-butyl-4-hydroxychalcone-chemical-structure-and-properties
https://www.benchchem.com/product/b1278974/docs#4-butyl-4-hydroxychalcone-chemical-structure-and-properties
https://www.benchchem.com/product/b1278974/docs#4-butyl-4-hydroxychalcone-chemical-structure-and-properties
https://www.benchchem.com/product/b1278974/docs#4-butyl-4-hydroxychalcone-chemical-structure-and-properties
https://www.benchchem.com/product/b1278974?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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